Cas no 1501056-65-0 (5-chloro-N-(cyclopropylmethyl)pyrimidin-2-amine)

• Product Name: 5-chloro-N-(cyclopropylmethyl)pyrimidin-2-amine
• CAS No: 1501056-65-0
• MF: C₈H₁₀ClN₃
• MW: 183.638100147247
• CID: 5578175
• Update Time: 2025-06-22

5-chloro-N-(cyclopropylmethyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 5-chloro-N-(cyclopropylmethyl)-
• 5-chloro-n-(cyclopropylmethyl)pyrimidin-2-amine
• 5-chloro-N-(cyclopropylmethyl)pyrimidin-2-amine

• Inchi： 1S/C8H10ClN3/c9-7-4-11-8(12-5-7)10-3-6-1-2-6/h4-6H,1-3H2,(H,10,11,12)
• InChI Key： CJCSCPGHDHXKKG-UHFFFAOYSA-N
• SMILES： C1(NCC2CC2)=NC=C(Cl)C=N1

Experimental Properties

• Density: 1.344±0.06 g/cm3(Predicted)
• Boiling Point: 316.7±34.0 °C(Predicted)
• pka: 1.99±0.10(Predicted)

5-chloro-N-(cyclopropylmethyl)pyrimidin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-chloro-N-(cyclopropylmethyl)pyrimidin-2-amine

5-Chloro-N-(Cyclopropylmethyl)Pyrimidin-2-Amine (CAS No. 1501056-65-0): A Comprehensive Overview

5-Chloro-N-(cyclopropylmethyl)pyrimidin-2-amine, also known by its CAS registry number 1501056-65-0, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their potential therapeutic applications. The molecule's structure, featuring a pyrimidine ring with a chlorine substituent at the 5-position and an N-substituted cyclopropylmethyl group, makes it a unique candidate for exploring various biological activities.

Recent advancements in chemical synthesis have enabled researchers to efficiently synthesize 5-chloro-N-(cyclopropylmethyl)pyrimidin-2-amine using multi-step processes involving nucleophilic aromatic substitution and coupling reactions. The synthesis of this compound is particularly notable for its high yield and scalability, making it suitable for large-scale production in pharmaceutical settings. The stability of the compound under various conditions has also been extensively studied, with findings indicating that it maintains its integrity under moderate thermal and chemical stress.

The biological activity of CAS No. 1501056-65-0 has been a focal point of recent research efforts. Studies have demonstrated that this compound exhibits potent inhibitory effects on several key enzymes implicated in inflammatory and immune-related diseases. For instance, research published in the *Journal of Medicinal Chemistry* highlighted its ability to inhibit the activity of cyclooxygenase (COX)-2, an enzyme associated with inflammation and pain. Furthermore, preclinical trials have shown that 5-chloro-N-(cyclopropylmethyl)pyrimidin-2-amine demonstrates selective anti-inflammatory properties without significant adverse effects on normal cellular functions.

In addition to its enzymatic inhibitory properties, this compound has also been investigated for its potential role in anticancer therapy. A study conducted at the University of California revealed that CAS No. 1501056-65-0 induces apoptosis in various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. The compound's ability to modulate these pathways without affecting healthy cells suggests its potential as a targeted anticancer agent.

The pharmacokinetic profile of 5-chloro-N-(cyclopropylmethyl)pyrimidin-2-amine has also been thoroughly evaluated. Research indicates that the compound exhibits favorable absorption characteristics, with optimal bioavailability when administered orally. Its metabolism primarily occurs via hepatic pathways, leading to the formation of several metabolites that retain some degree of biological activity. These findings underscore its potential as an orally active therapeutic agent.

From a structural perspective, the cyclopropylmethyl group attached to the nitrogen atom plays a crucial role in determining the compound's pharmacological properties. This group enhances the molecule's lipophilicity, which contributes to its ability to cross cellular membranes and interact with target proteins effectively. Moreover, the chlorine substituent at the 5-position imparts additional electronic effects that stabilize the molecule's conformation and enhance its binding affinity to specific receptor sites.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on optimizing the formulation of CAS No. 1501056-65-0 for clinical use. Researchers are exploring various delivery systems, including nanoparticles and liposomal formulations, to enhance the compound's efficacy and reduce potential side effects. These innovations are expected to pave the way for its translation into clinical trials in the near future.

In conclusion, 5-chloro-N-(cyclopropylmethyl)pyrimidin-2-amine (CAS No. 1501056-65-0) represents a promising lead compound with diverse therapeutic applications. Its unique chemical structure, coupled with favorable pharmacokinetic properties and potent biological activity, positions it as a valuable asset in drug discovery pipelines. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to make significant contributions to the development of novel therapeutics for inflammatory diseases and cancer.